Cas no 1805564-69-5 (4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde
• CAS No: 1805564-69-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4882842
• Update Time: 2025-10-23

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-6-5(7(9)10)4(3-13)2-12-8(6)11/h2-3,7H,1H3
• InChI Key： HKIPBMBJLBHLCN-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde

Introduction to 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805564-69-5)

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805564-69-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, a fluorine atom, and a methoxy group attached to a pyridine ring. These functional groups contribute to the compound's distinctive chemical properties and potential biological activities.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde involves a series of well-defined chemical reactions, including the formation of the pyridine ring and the introduction of the difluoromethyl and fluorine substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound increasingly accessible for research and development purposes.

In the context of medicinal chemistry, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde has been explored for its potential as a lead compound in drug discovery. The presence of the difluoromethyl group is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of the molecule, such as its metabolic stability and bioavailability. Additionally, the fluorine atom and methoxy group contribute to the compound's lipophilicity and electronic properties, which are crucial for optimizing its binding affinity to target proteins.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde in various therapeutic areas. For instance, it has shown promise as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. The compound's ability to modulate these enzymes can have significant implications for treating conditions like cancer, inflammatory diseases, and neurological disorders.

The biological activity of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde has been evaluated through in vitro and in vivo studies. In cell-based assays, it has demonstrated potent inhibitory effects on target enzymes with low micromolar IC50 values. Furthermore, preliminary animal studies have indicated favorable pharmacokinetic profiles, suggesting that this compound could be a viable candidate for further preclinical development.

In addition to its therapeutic potential, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde has also been investigated for its utility as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into more complex molecular architectures, which can be tailored for specific applications in materials science and chemical biology.

The safety profile of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805564-69-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and potential clinical development. As research continues to advance, this compound may play a significant role in the discovery of new therapeutic agents for various diseases.